8-acetyl-3-methyl-2-(methylthio)quinazolin-4(3H)-one

• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol
• IUPAC Name: 8-acetyl-3-methyl-2-methylsulfanylquinazolin-4-one
• InChI: InChI=1S/C12H12N2O2S/c1-7(15)8-5-4-6-9-10(8)13-12(17-3)14(2)11(9)16/h4-6H,1-3H3
• InChI Key: BQQCZYHNJLLQKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC2=C1N=C(N(C2=O)C)SC

Description

8-acetyl-3-methyl-2-(methylthio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C12H12N2O2S and its molecular weight is 248.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8-bromo-3-methyl-2-(methylthio)quinazolin-4(3H)-one (500 mg, 1.753 mmol), tributyl(1-ethoxyvinyl)stannane (Synthonix, Wake Forest, N.C.; 0.652 mL, 1.929 mmol), and Pd(PPh3)4 (81 mg, 0.070 mmol) in toluene (9.0 mL) was stirred under argon at 100° C. for 19 h, then at 110° C. for 1 d. The reaction was cooled to 25° C. and concentrated onto silica gel. Chromatographic purification (silica gel, 0-50% EtOAc/Hexanes) furnished 8-acetyl-3-methyl-2-(methylthio)quinazolin-4(3H)-one (128.7 mg, 0.518 mmol, 30% yield) as a white solid: m/z (ESI, +ve) 249.2 (M+H)+. 8-(1-ethoxyvinyl)-3-methyl-2-(methylthio)quinazolin-4(3H)-one (35.5 mg, 0.128 mmol, 7% yield) as a colorless oil: m/z (ESI, +ve) 277.1 (M+H)+.